Cas no 27349-24-2 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-1,2-dihydro-2-methyl-)
27349-24-2 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-1,2-dihydro-2-methyl-
CAS No:27349-24-2
MF:C9H8ClN3S
MW:225.697918891907
CID:285118
PubChem ID:3038335
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-1,2-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-1,2-dihydro-2-methyl-
- 5-(4-chlorophenyl)-2-methyl-1H-1,2,4-triazole-3-thione
- 1H-1,2,4-triazole-5-thiol, 3-(4-chlorophenyl)-1-methyl-
- 3-(4-chlorophenyl)-1-methyl-1H-1,2,4-triazole-5-thiol
- BRN 0613270
- 3-(p-Chlorophenyl)-1-methyldelta(sup 2)-1,2,4-triazoline-5-thione
- CHEMBL25046
- 27349-24-2
- DTXSID40181786
- 5-26-04-00334 (Beilstein Handbook Reference)
- delta(sup 2)-1,2,4-Triazoline-5-thione, 3-(p-chlorophenyl)-1-methyl-
-
- Inchi: 1S/C9H8ClN3S/c1-13-9(14)11-8(12-13)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,11,12,14)
- InChI Key: YQFMFONPHCESTR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(N(C)N1)=S
Computed Properties
- Exact Mass: 225.01294
- Monoisotopic Mass: 225.0127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 27.63
3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-1,2-dihydro-2-methyl- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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